molecular formula C18H18ClN3O B6440388 2-[1-(3-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine CAS No. 2549007-05-6

2-[1-(3-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine

Cat. No. B6440388
CAS RN: 2549007-05-6
M. Wt: 327.8 g/mol
InChI Key: RHPUTKJDVKEBRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-[1-(3-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine” is a complex organic molecule that contains a pyrrolidine ring and a pyridine ring . Pyrrolidine is a five-membered ring with one nitrogen atom, and it is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . Pyridine is a six-membered ring with one nitrogen atom, and it is used as a precursor for synthesizing target pharmaceuticals and agrochemicals .


Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine and pyridine rings, followed by their functionalization . The Paal-Knorr Pyrrole Synthesis is a common method for synthesizing pyrrole rings, which involves the condensation of a 1,4-dicarbonyl compound with an excess of a primary amine or ammonia .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine and pyridine rings, as well as the 3-chlorobenzoyl group . The stereochemistry of the molecule would be influenced by the stereogenicity of the carbons in the pyrrolidine ring .


Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the pyrrolidine and pyridine rings, as well as the 3-chlorobenzoyl group . The pyrrolidine ring can undergo a variety of reactions, including ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the pyrrolidine and pyridine rings, as well as the 3-chlorobenzoyl group .

Scientific Research Applications

2-[1-(3-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine has been studied for its potential applications in various scientific research fields. It has been used as a ligand in the synthesis of metal complexes, and as a catalyst in the synthesis of heterocyclic compounds. Additionally, it has been studied for its potential use as an inhibitor of the enzyme phosphodiesterase-4.

Mechanism of Action

2-[1-(3-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine is believed to act as an inhibitor of the enzyme phosphodiesterase-4 (PDE4). PDE4 is an enzyme that is involved in the breakdown of cyclic adenosine monophosphate (cAMP), which is an important messenger molecule for various physiological processes. By inhibiting PDE4, this compound can increase the levels of cAMP, which can lead to various physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely dependent on the levels of cAMP in the body. When this compound inhibits PDE4, it can lead to increased levels of cAMP, which can lead to a variety of effects. These effects can include increased bronchodilation, increased inflammatory responses, and increased heart rate. Additionally, this compound has been studied for its potential antidepressant and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

2-[1-(3-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine has several advantages and limitations for use in laboratory experiments. One advantage is that it is a relatively inexpensive compound to synthesize, making it a cost-effective option for laboratory studies. Additionally, it is a relatively stable compound, making it suitable for use in a variety of experiments. However, one limitation of this compound is that it is a relatively new compound, and as such, there is still much to be learned about its potential applications and effects.

Future Directions

The potential future directions for 2-[1-(3-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine are numerous. For example, further research could be conducted to explore the potential applications of this compound in the treatment of various diseases, such as depression and epilepsy. Additionally, further research could be conducted to explore the potential effects of this compound on other physiological processes, such as pain and inflammation. Finally, research could be conducted to explore the potential for this compound to be used as a biomarker for various diseases.

Synthesis Methods

2-[1-(3-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine can be synthesized by a multi-step reaction process. The first step involves the reaction of 3-chlorobenzoyl chloride with 1,4-dioxane, which yields 3-chlorobenzoyl-1,4-dioxane. This intermediate product is then reacted with two equivalents of N-methylpyrrolidine in the presence of sodium carbonate and water, yielding this compound as the final product.

properties

IUPAC Name

(3-chlorophenyl)-(5-pyridin-2-yl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-1-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18ClN3O/c19-15-5-3-4-13(10-15)18(23)22-9-7-14-11-21(12-16(14)22)17-6-1-2-8-20-17/h1-6,8,10,14,16H,7,9,11-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RHPUTKJDVKEBRB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(C2C1CN(C2)C3=CC=CC=N3)C(=O)C4=CC(=CC=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18ClN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

327.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.